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Compound of Interest

Compound Name: Taxine B

Cat. No.: B3060930 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Taxine B is a major toxic pseudo-alkaloid found in yew (Taxus) species. Ingestion of yew

leaves can lead to severe poisoning, primarily due to the cardiotoxic effects of taxine alkaloids.

This application note describes a sensitive and specific liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative determination of taxine B in blood

samples. This method is crucial for forensic toxicology and clinical diagnostics in suspected

yew poisoning cases. The protocol outlines sample preparation using solid-phase extraction

(SPE), followed by LC-MS/MS analysis in multiple reaction monitoring (MRM) mode.

Experimental Protocols
1. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is based on a method yielding approximately 86% recovery.[1][2]

Materials:

Whole blood samples

Internal Standard (IS) solution: Docetaxel in methanol

Phosphate buffer (pH 6.0)
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Methanol

Dichloromethane

Isopropanol

Ammonia solution (25%)

SPE columns (e.g., C18)

Procedure:

To 1 mL of whole blood, add the internal standard (Docetaxel).

Add 4 mL of phosphate buffer (pH 6.0) and vortex for 30 seconds.

Centrifuge the sample at 4000 rpm for 10 minutes.

Condition the SPE column with 3 mL of methanol followed by 3 mL of deionized water.

Load the supernatant from the centrifuged sample onto the conditioned SPE column.

Wash the column with 3 mL of deionized water, followed by 2 mL of a 40% methanol in

water solution.

Dry the column thoroughly under a stream of nitrogen for 10 minutes.

Elute the analytes with 3 mL of a mixture of dichloromethane, isopropanol, and ammonia

(80:20:2, v/v/v).

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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Tandem mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

Column: RP-18 or Kinetex C18 column (e.g., 100 x 3 mm, 2.6 µm).[2][3]

Mobile Phase A: 0.1 M Ammonium Acetate in Water with 0.1% Acetic Acid.

Mobile Phase B: Methanol.[4]

Gradient: A suitable gradient should be optimized to ensure separation of taxine B from

potential interferences. A typical starting condition is 70% A and 30% B, with a linear

gradient to 100% B over several minutes.

Flow Rate: 0.4 mL/min.

Injection Volume: 20 µL.[4]

Column Temperature: 45°C.[4]

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion ([M+H]+): m/z 584.2.[1][2]

Product Ions: m/z 194.3 and m/z 107.1.[1][2]

Internal Standard (Docetaxel) Transitions: To be determined based on the specific

instrument.

Data Presentation
Table 1: Method Validation Parameters for Taxine B Quantification in Blood

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/7373527_Quantitative_determination_of_taxine_B_in_body_fluids_by_LC-MS-MS
https://www.researchgate.net/publication/313334833_Analysis_of_taxine_Bisotaxine_B_in_a_plasma_specimen_by_LC-MSMS_in_a_case_of_fatal_poisoning_concealed_suicide_by_ingestion_of_yew_Taxus_L_leaves_of_a_patient_with_a_long-term_history_of_borderline_pe
https://www.researchgate.net/publication/9061718_LC-MS_determination_of_Taxus_alkaloids_in_biological_specimens
https://www.benchchem.com/product/b3060930?utm_src=pdf-body
https://www.researchgate.net/publication/9061718_LC-MS_determination_of_Taxus_alkaloids_in_biological_specimens
https://www.researchgate.net/publication/9061718_LC-MS_determination_of_Taxus_alkaloids_in_biological_specimens
https://pubmed.ncbi.nlm.nih.gov/16397807/
https://www.researchgate.net/publication/7373527_Quantitative_determination_of_taxine_B_in_body_fluids_by_LC-MS-MS
https://pubmed.ncbi.nlm.nih.gov/16397807/
https://www.researchgate.net/publication/7373527_Quantitative_determination_of_taxine_B_in_body_fluids_by_LC-MS-MS
https://www.benchchem.com/product/b3060930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Linearity Range 0.1 - 500 ng/g [1][2]

Limit of Detection (LOD) 0.4 ng/g [1][2]

Limit of Quantification (LOQ) 2 ng/g [1][2]

Recovery (SPE) 86% [1][2]

Internal Standard Docetaxel [1][2]

Table 2: Mass Spectrometry Parameters for Taxine B

Analyte
Precursor Ion
(m/z)

Product Ion 1
(m/z)

Product Ion 2
(m/z)

Polarity

Taxine B 584.2
194.3

(Quantifier)
107.1 (Qualifier) Positive

Docetaxel (IS) - - - Positive
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Caption: Experimental workflow for the quantitative determination of taxine B in blood.
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Caption: Mechanism of taxine B cardiotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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